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CAS Number: 31431-19-3
An Overview for Researchers, Scientists, and Drug Development Professionals

4-Amino-3-nitrobenzophenone is an aromatic organic compound characterized by a
benzophenone core structure with both an amino (-NH2) and a nitro (-NO2) functional group
attached to one of the phenyl rings.[1][2] This substitution pattern, featuring an electron-
donating amino group and an electron-withdrawing nitro group, makes it a versatile and
valuable intermediate in various fields of chemical synthesis.[2] It typically appears as a yellow
to orange crystalline solid or powder.[1][3] Primarily produced through industrial chemical
processes, it is not known to occur naturally.[1][3] Its main utility lies in its role as a foundational
building block for the synthesis of more complex molecules, particularly in the pharmaceutical,
dye, and polymer industries.[1][3][4]

Physicochemical Properties

The physical and chemical characteristics of 4-Amino-3-nitrobenzophenone are crucial for its
application in synthesis and for ensuring appropriate handling and storage. The key properties
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are summarized below.

Property Value Reference(s)
CAS Number 31431-19-3 [1][2]
Molecular Formula C13H10N203 [2]

Molecular Weight 242.23 g/mol [2]

Yellow to orange powder or
Appearance _ _ [11[3]1[5]
crystalline solid

Melting Point 139-145 °C [5][6]

Boiling Point ~385.05 °C (rough estimate) [61[7]
10 mg/L (at 20 °C); sparing|

Water Solubility oL« ): sparingly [1][6]
soluble

Room temperature, in a cool,
Storage Temperature ) [1][6]
dry, well-ventilated area

EINECS Number 250-631-2 [1][5]

Synthesis and Experimental Protocols

4-Amino-3-nitrobenzophenone is synthesized via multi-step organic reactions, typically
involving the nitration and subsequent amination of benzophenone precursors.[1] A
documented method involves the nucleophilic displacement of a methoxy group from a
precursor molecule.

Experimental Protocol: Synthesis from 4-Methoxy-3-nitrobenzophenone

A convenient synthesis method involves the reaction of 4-methoxy-3-nitrobenzophenone with
agueous ammonia under pressure.[8] The high lability of the methoxy group, due to the
electron-withdrawing effects of the ortho-nitro and para-benzoyl groups, facilitates its
displacement by the amino group.[8]

Materials and Reagents:
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4-Methoxy-3-nitrobenzophenone

Aqueous ammonia (25%)

Water

Pressure vessel

Procedure:

¢ A mixture of 4-methoxy-3-nitrobenzophenone (0.1 mole) and an excess of 25% aqueous
ammonia (0.6 mole) is placed in a closed pressure vessel.[8]

e The vessel is heated to 120 °C and maintained at this temperature for 5 hours.[8]
 After the reaction period, the mixture is allowed to cool to 30 °C.[8]

e The reaction mixture is then diluted with 500 ml of water.[8]

e The product, 4-Amino-3-nitrobenzophenone, separates out as a solid.[8]

e The solid product is collected by filtration and can be further purified by recrystallization to
yield yellow needles.[8]
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Synthesis workflow for 4-Amino-3-nitrobenzophenone.
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Applications in Research and Drug Development

The primary significance of 4-Amino-3-nitrobenzophenone lies in its role as a chemical
intermediate for synthesizing a variety of organic compounds.[1][4][9]

Pharmaceutical Synthesis: It is a key starting material for preparing heterocyclic ring systems
such as benzimidazoles and imidazolopyridines.[4][6][7] These structural motifs are present
in many biologically active compounds, and this intermediate has been used in the synthesis
of potential analgesic, anti-inflammatory, and anticonvulsant drugs.[1]

Analytical Reference Standard: The compound is utilized as a characterized reference
standard for APl Benzophenone in analytical applications, including method development,
validation, and quality control (QC) during drug development.[2][10]

Dye and Material Science: Due to its aromatic structure and functional groups, it serves as a
precursor in the synthesis of dyes and UV-absorbing materials.[3]

Specialized Applications: It has been described as a molecular electrostatic potential
modifier for use in hyperpolarization devices, an application related to its physical properties.

4-Amino-3-nitrobenzophenone
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Core applications of 4-Amino-3-nitrobenzophenone.
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Biological Activity and Safety Profile

There is limited information regarding the specific biological activity or mechanism of action of
4-Amino-3-nitrobenzophenone itself. Its relevance is primarily as a precursor to
pharmacologically active molecules.[1]

Safety and Handling:

« Information regarding toxicity is limited, but the presence of nitro and amino groups on an
aromatic ring suggests that it may exhibit properties similar to other aromatic amines and
nitro compounds, which can include mutagenicity or toxicity.[1]

» Standard safety precautions should be taken, such as avoiding inhalation of dust and direct
contact with skin and eyes.[11] Dust may cause irritation to the skin, eyes, and respiratory
tract.[11]

« |tis stable under normal temperatures and pressures and should be stored in a tightly closed
container away from incompatible substances.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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